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CAS No.: 4774-33-8

Cat. No.: B1595962

Get Quote

Executive Summary
Triformamidomethane (

), also known as Tris(formylamino)methane, represents a solid-state, stable alternative to the
moisture-sensitive, liquid Vilsmeier-Haack reagents generated in situ.

While the classical Vilsmeier reagent (chloromethyleneiminium salt) is the gold standard for

aromatic formylation and chloroformylation, Triformamidomethane excels in heterocyclic ring

construction (specifically pyrimidines and triazines) where it acts as a potent C1 synthon

(methine source). For drug development workflows, TFM offers a non-corrosive, bench-stable

profile that simplifies handling and scale-up, albeit with a different reactivity scope than the

chlorinating Vilsmeier system.

Reagent Profile & Physical Comparison
The choice between TFM and Vilsmeier reagents depends heavily on the desired

transformation: electrophilic substitution (Vilsmeier) vs. cyclocondensation (TFM).
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Comparative Matrix
Feature

Triformamidomethan

e (TFM)

Standard Vilsmeier

(DMF/POCl₃)

DMF-Dimethyl

Acetal (DMF-DMA)

Chemical Structure

Physical State
Solid (Crystalline, mp

~160°C)

Liquid/Solution

(Generated in situ)
Liquid

Stability
High (Bench stable,

non-hygroscopic)

Low (Moisture

sensitive, hydrolyzes

rapidly)

Moderate (Moisture

sensitive)

Active Species

Formyl/Methine

equivalent (

)

Chloroiminium ion

(Strong Electrophile)

Alkoxyiminium (Mild

Electrophile)

Primary Application

Heterocycle Synthesis

(Pyrimidines,

Triazines)

Aromatic Formylation,

Chloroformylation

Enamine formation,

Methylation

Acidity/Corrosivity
Mild (often used in

Formamide/Acid)

High (Generates HCl,

requires base quench)
Basic/Neutral

Atom Economy
High (C1 unit +

Nitrogen source)

Low (PO₄/SO₂

byproducts)

Moderate (Methanol

byproduct)

Mechanistic Divergence
Understanding the mechanism is crucial for selecting the right reagent.[1] Vilsmeier reagents

rely on a highly electrophilic chloroiminium species to attack electron-rich rings. TFM,

conversely, typically functions via thermal or acid-catalyzed decomposition to generate reactive

formyl-amino species that undergo cyclocondensation.

Pathway Visualization
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Figure 1:Mechanistic comparison showing the Vilsmeier reagent's role in substitution (red)

versus TFM's role in cyclization (blue).

Performance in Heterocycle Synthesis
TFM is superior to Vilsmeier reagents when the goal is building a ring rather than

functionalizing an existing one. It is particularly effective in converting ketones or

tetrahydrocarbazolones into pyrimidine-fused systems.

Case Study: Synthesis of Pyrimidinocarbazoles
In the synthesis of fused pyrimidines (e.g., 6,11-dihydro-5H-pyrimidino[4,5-a]carbazole), TFM

acts as a "one-pot" reagent that provides both the carbon and nitrogen atoms required for ring

closure.

Experimental Data Comparison:
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Substrate
Reagent
System

Reaction Type Yield Notes

Tetrahydrocarbaz

olone

TFM /

Formamide
Cyclization 65-80%

Direct formation

of pyrimidine

ring. No

chlorination.

Tetrahydrocarbaz

olone
DMF / POCl₃

Chloroformylatio

n
70-85%

Forms Chloro-

aldehyde

intermediate

(requires further

steps to close

ring).

Acetophenone TFM / Acid Cyclization 55-60%

Forms 4-

phenylpyrimidine

.

Acetophenone DMF / POCl₃ Formylation 80-90%

Forms 3-chloro-

3-phenylacrolein

(Vilsmeier-Haack

adduct).

Key Insight: Use TFM if you want a pyrimidine ring.[2][3] Use DMF/POCl₃ if you want a chloro-

aldehyde handle for further divergence.

Detailed Experimental Protocols
Protocol A: Pyrimidine Synthesis using
Triformamidomethane
Best for: Converting ketones to pyrimidines without handling POCl₃.

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagents: Add the ketone substrate (1.0 equiv) and Triformamidomethane (2.0 - 3.0 equiv).
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Solvent: Add Formamide (approx. 5-10 volumes). Note: TFM is often used in formamide to

enhance the "formyl" pool.

Reaction: Heat the mixture to 160–170°C for 4–6 hours.

Observation: The solid TFM dissolves, and the solution typically darkens.

Workup: Cool to room temperature. Pour the reaction mixture into crushed ice/water.

Isolation: The pyrimidine product usually precipitates. Filter the solid, wash with water, and

recrystallize from ethanol/DMF.

Protocol B: Standard Vilsmeier Formylation
Best for: Formylating electron-rich aromatics (e.g., Indole to Indole-3-carboxaldehyde).

Activation: In a flame-dried flask under Argon, cool anhydrous DMF (3.0 equiv) to 0°C.

Dropwise add POCl₃ (1.1 equiv).

Observation: A white solid/slurry (Chloroiminium salt) forms. Stir for 30 mins.

Addition: Dissolve the aromatic substrate (1.0 equiv) in DMF and add dropwise to the

Vilsmeier salt at 0°C.

Reaction: Warm to room temperature (or heat to 60-80°C for unreactive substrates) and stir

for 2–12 hours.

Quench (Critical): Pour the mixture into ice-water containing Sodium Acetate or NaOH (to pH

8-9).

Note: This step hydrolyzes the intermediate iminium salt to the aldehyde.

Isolation: Extract with ethyl acetate or filter the precipitate.

Safety & Green Chemistry Considerations
Triformamidomethane:
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Pros: Non-corrosive solid. Eliminates the risk of phosphorus waste streams (phosphoric

acid/phosphates) associated with POCl₃.

Cons: Often requires high temperatures (160°C+). Formamide (often used as solvent) is a

known teratogen and must be handled in a fume hood.

Vilsmeier Reagents (POCl₃/DMF):

Pros: Runs at lower temperatures (0°C to 80°C). Highly reactive.

Cons: POCl₃ is violently reactive with water, releasing HCl gas. Generates significant

acidic waste. "Thermal runaway" risk during the DMF/POCl₃ mixing step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b120552
https://www.organic-chemistry.org/synthesis/heterocycles/pyrimidines.shtm
https://pubmed.ncbi.nlm.nih.gov/17703214/
https://pubmed.ncbi.nlm.nih.gov/17703214/
https://academic.oup.com/bcsj/article-pdf/46/9/2835/56088302/bcsj.46.2835.pdf
https://www.benchchem.com/product/b1595962/docs#triformamidomethane-vs-vilsmeier-reagents-a-comparative-guide
https://www.benchchem.com/product/b1595962/docs#triformamidomethane-vs-vilsmeier-reagents-a-comparative-guide
https://www.benchchem.com/product/b1595962/docs#triformamidomethane-vs-vilsmeier-reagents-a-comparative-guide
https://www.benchchem.com/product/b1595962/docs#triformamidomethane-vs-vilsmeier-reagents-a-comparative-guide
https://www.benchchem.com/product/b1595962?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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